Tetrahydro-2-(2-methoxyphenyl)-4H-1,3-thiazin-4-one

• CAS No.: 82697-78-7
• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-1,3-thiazinan-4-one
• InChI: InChI=1S/C11H13NO2S/c1-14-9-5-3-2-4-8(9)11-12-10(13)6-7-15-11/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key: CQULDBBHGMHIAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2NC(=O)CCS2

Description

Tetrahydro-2-(2-methoxyphenyl)-4H-1,3-thiazin-4-one is a useful research compound. Its molecular formula is C11H13NO2S and its molecular weight is 223.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.6 g of o-anisaldehyde, 10.6 g of 3-mercaptopropionic acid and 6 g of ammonium carbonate in 250 ml of toluene was refluxed at 110° C. for 2 hours in a flask provided with a Dean-Stark apparatus while removing the distilled water. The crystals which separated out after leaving the reaction mixture for a night were collected by filtering and recrystallized from hot dimethylformamide to obtain the object, colourless prisms melting at 201.5° to 203° C. in an amount of 18.7 g corresponding to a yield of 84%.